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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147

A direct comparison between Potassium Thiocyanate-13C (KSCN-13C) labeling and Stable
Isotope Labeling by Amino acids in Cell culture (SILAC) for quantitative proteomics is not
feasible at this time, as KSCN-13C is not a recognized or documented method for protein
labeling in this context.

Our comprehensive research found no evidence of Potassium Thiocyanate-13C being used as a
reagent for systematically labeling proteins for quantitative analysis by mass spectrometry. The
primary application of isotopically labeled Potassium Thiocyanate (KSCN-13C,>N) is as a tracer
in metabolic studies to follow the thiocyanate ion's fate and in the chemical synthesis of other
labeled molecules.[1][2][3][4][5]

Therefore, this guide will provide a detailed overview of SILAC, a widely adopted and robust
metabolic labeling strategy, as a benchmark for quantitative proteomics. This will serve as a
valuable resource for researchers, scientists, and drug development professionals seeking to
understand and implement powerful techniques for quantifying the proteome.

Stable Isotope Labeling by Amino acids in Cell
culture (SILAC)

SILAC is a powerful and accurate metabolic labeling technique that allows for the precise
relative quantification of proteins between different cell populations. The fundamental principle
of SILAC involves the in vivo incorporation of stable isotope-labeled amino acids into the entire
proteome of living cells.
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The SILAC Workflow

The experimental workflow for a typical SILAC experiment is a multi-step process that ensures
accurate and reliable quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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